Cas no 2228618-40-2 (2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
• CAS No: 2228618-40-2
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• CID: 5939068
• PubChem ID: 165705497
• Update Time: 2025-06-13

2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
• 2228618-40-2
• EN300-1971049

• Inchi： 1S/C10H8F3NO/c11-6-2-1-3-7-8(6)5(4-14-7)9(15)10(12)13/h1-4,9-10,14-15H
• InChI Key： FTSNKRGHXLZKAJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C(C(F)F)O

Computed Properties

• Exact Mass: 215.05579836g/mol
• Monoisotopic Mass: 215.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36Ų

Additional information on 2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol (CAS No. 2228618-40-2)

2,2-Difluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol (CAS No. 2228618-40-2) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of fluoroalkyl-substituted indoles, which are known for their bioactivity and potential applications in drug discovery. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it a promising candidate for further development.

In recent years, the demand for fluorinated organic compounds has surged, driven by their widespread use in medicinal chemistry. Researchers are particularly interested in 2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol due to its potential as a building block for small-molecule therapeutics. The compound's indole core is a privileged scaffold in drug design, often found in molecules targeting neurological disorders, inflammation, and oncology. Its difluoroethanol moiety further contributes to its versatility, enabling interactions with biological targets through hydrogen bonding and hydrophobic effects.

The synthesis of CAS No. 2228618-40-2 involves multi-step organic reactions, including fluorination and indole functionalization. Advanced techniques such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are employed to characterize its purity and structural integrity. Given the growing interest in sustainable chemistry, efforts are underway to optimize its synthesis using green chemistry principles, minimizing waste and energy consumption.

From a commercial perspective, 2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol is available through specialized chemical suppliers catering to the pharmaceutical and agrochemical industries. Its applications extend to crop protection, where fluorinated compounds are valued for their efficacy against pests and pathogens. Additionally, its role in material science is being explored, particularly in the development of fluorinated polymers with enhanced durability and performance.

As the scientific community continues to investigate CAS No. 2228618-40-2, its potential in personalized medicine and targeted drug delivery systems is becoming increasingly evident. The compound's ability to modulate biological pathways makes it a valuable tool for high-throughput screening and structure-activity relationship (SAR) studies. With ongoing advancements in computational chemistry, researchers can now predict its interactions with proteins and enzymes more accurately, accelerating the drug discovery process.

In conclusion, 2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol (CAS No. 2228618-40-2) represents a fascinating intersection of fluorine chemistry and indole derivatives. Its multifaceted applications in life sciences and material innovation underscore its importance in modern research. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in shaping the future of scientific and industrial advancements.